Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: ethyl 3-[(4-propan-2-ylbenzoyl)amino]benzoate
• InChI: InChI=1S/C19H21NO3/c1-4-23-19(22)16-6-5-7-17(12-16)20-18(21)15-10-8-14(9-11-15)13(2)3/h5-13H,4H2,1-3H3,(H,20,21)
• InChI Key: XUJSJIGGHAYHPX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)C(C)C

Description

Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate, also known as EIPA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the Na+/H+ exchanger (NHE), a membrane protein that plays a crucial role in regulating intracellular pH and cell volume.

Mechanism of Action

Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate exerts its inhibitory effect on NHE by binding to the external surface of the protein. It blocks the transport of protons out of the cell, thereby reducing intracellular pH and increasing cell volume. This inhibition of NHE activity has been shown to have various physiological and pathological effects, including reducing ischemia-reperfusion injury in the heart, decreasing neuronal damage after stroke, and inhibiting cancer cell proliferation and invasion.
Biochemical and Physiological Effects:
Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate has been shown to have various biochemical and physiological effects in different cell types. It has been shown to reduce intracellular pH and increase cell volume, which can have both beneficial and detrimental effects depending on the cell type and the physiological conditions. For example, Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate has been shown to reduce ischemia-reperfusion injury in the heart by reducing intracellular acidosis and preventing cell death. However, it can also induce apoptosis in cancer cells by disrupting intracellular pH homeostasis.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate has several advantages as a tool for scientific research. It is a potent and specific inhibitor of NHE, which makes it an excellent tool for studying the role of NHE in various physiological and pathological conditions. Moreover, it is relatively easy to synthesize and can be used at low concentrations. However, Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate has some limitations as well. It can have off-target effects on other ion transporters, which can complicate the interpretation of results. Moreover, it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate. One area of research is to investigate the role of NHE in other physiological and pathological conditions, such as diabetes, hypertension, and neurodegenerative diseases. Another area of research is to develop more specific and potent inhibitors of NHE that can be used in clinical settings. Moreover, there is a need for more comprehensive studies on the toxicity and safety of Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate and other NHE inhibitors. Overall, Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate has been a valuable tool for scientific research and has the potential to contribute to the development of new therapies for various diseases.

Synthesis Methods

Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate can be synthesized through a multi-step process that involves the reaction of 4-isopropylbenzoic acid with thionyl chloride to form 4-isopropylbenzoyl chloride. The resulting compound is then reacted with ethyl 3-aminobenzoate in the presence of a base to form Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate. The purity of the synthesized compound can be confirmed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate has been extensively used in scientific research to study the role of NHE in various physiological and pathological conditions. It has been shown to be effective in inhibiting NHE activity in a variety of cell types, including cardiac, renal, and neuronal cells. Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate has also been used to investigate the role of NHE in cancer cell proliferation, migration, and invasion. Moreover, Ethyl 3-[(4-isopropylbenzoyl)amino]benzoate has been used as a tool to study the regulation of intracellular pH and cell volume in different cell types.